Cas no 74416-84-5 (phenyl 5-butoxypyridine-2-carboxylate)
74416-84-5 structure
Product Name:phenyl 5-butoxypyridine-2-carboxylate
CAS No:74416-84-5
MF:C16H17NO3
MW:271.311084508896
CID:1768109
PubChem ID:3058037
Update Time:2025-04-21
phenyl 5-butoxypyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- phenyl 5-butoxypyridine-2-carboxylate
- 74416-84-5
- DTXSID40225412
- 2-Pyridinecarboxylic acid, 5-butoxy-, phenyl ester
- 5-Butoxypicolinic acid phenyl ester
- Picolinic acid, 5-butoxy-, phenyl ester
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- Inchi: 1S/C16H17NO3/c1-2-3-11-19-14-9-10-15(17-12-14)16(18)20-13-7-5-4-6-8-13/h4-10,12H,2-3,11H2,1H3
- InChI Key: ZOEAWCYGRJMSPW-UHFFFAOYSA-N
- SMILES: O(C1C=NC(C(=O)OC2C=CC=CC=2)=CC=1)CCCC
Computed Properties
- Exact Mass: 271.12091
- Monoisotopic Mass: 271.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- PSA: 48.42
phenyl 5-butoxypyridine-2-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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